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Compound of Interest

Compound Name: D(+)-Trehalose dihydrate

Cat. No.: B13706689 Get Quote

Welcome to the technical support center for D(+)-Trehalose Dihydrate. This resource is

designed for researchers, scientists, and drug development professionals to address common

challenges and questions regarding the solubility of D(+)-Trehalose Dihydrate in complex

experimental media.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of D(+)-Trehalose Dihydrate?

A1: D(+)-Trehalose dihydrate is highly soluble in water. Its solubility increases with

temperature. It is also soluble in dimethyl sulfoxide (DMSO) but is only slightly soluble in

ethanol and methanol, and practically insoluble in dehydrated alcohol.[1]

Q2: How does temperature affect the solubility of D(+)-Trehalose Dihydrate in aqueous

solutions?

A2: The solubility of D(+)-Trehalose dihydrate in water increases as the temperature rises.[1]

This property can be utilized to dissolve higher concentrations of trehalose.

Q3: Can I autoclave solutions containing D(+)-Trehalose Dihydrate for sterilization?

A3: It is not recommended to autoclave trehalose solutions. The preferred method for

sterilization is sterile filtration through a 0.22 µm or smaller porosity membrane filter.[2]
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Q4: How does the pH of the medium affect the stability of D(+)-Trehalose Dihydrate in

solution?

A4: D(+)-Trehalose dihydrate is stable under a wide range of pH conditions, even at elevated

temperatures.[2] Unlike reducing sugars, it does not readily hydrolyze or participate in Maillard

reactions with amino acids and proteins.[2]

Q5: What is the typical concentration of D(+)-Trehalose Dihydrate used in cell culture media

for cryopreservation?

A5: For cryopreservation of mammalian and insect cells, D(+)-Trehalose dihydrate is often

used at concentrations ranging from 100 mM to 400 mM as a supplement to standard

cryoprotectants like DMSO.[3] In some protocols for peripheral blood stem cells, concentrations

as high as 1M have been used.

Troubleshooting Guide
Issue 1: D(+)-Trehalose Dihydrate is not dissolving
completely in my complex medium (e.g., cell culture
medium, protein solution).
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Possible Cause Troubleshooting Step

Concentration exceeds solubility limit: The

desired concentration may be too high for the

specific medium and temperature.

- Gently warm the solution to 37°C to increase

solubility. Avoid excessive heat which could

degrade other media components. - If warming

is not possible or effective, prepare a more

concentrated stock solution in water or a simple

buffer and add it to the complex medium to

achieve the final desired concentration, being

mindful of dilution effects. - Consider using

sonication to aid dissolution.[4]

Presence of other solutes: High concentrations

of salts, proteins, or other macromolecules in

the complex medium can reduce the amount of

free water available to dissolve the trehalose.

- Add the D(+)-Trehalose dihydrate to the

aqueous component of your medium first,

before adding other solutes like salts and

proteins. - If possible, slightly dilute the complex

medium to increase the relative amount of

solvent.

Low temperature: Attempting to dissolve

trehalose at a low temperature (e.g., 4°C) will

significantly reduce its solubility.

- Prepare the solution at room temperature or

slightly warmer before cooling it down for

storage or experimental use.

Slow dissolution rate: Even if the concentration

is below the solubility limit, the dissolution

process can be slow.

- Increase the surface area of the solute by

using a fine powder form of D(+)-Trehalose

dihydrate. - Use continuous and gentle agitation

(e.g., a magnetic stirrer) to facilitate dissolution.

Issue 2: A precipitate forms in my trehalose-containing
complex medium after preparation or during storage.
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Possible Cause Troubleshooting Step

Supersaturation and crystallization: The solution

was prepared at a higher temperature and then

cooled, leading to supersaturation and

subsequent crystallization of the trehalose.

- Store the solution at the temperature at which

it was prepared, if experimentally feasible. - If

the solution must be stored at a lower

temperature, prepare it at a concentration

known to be stable at that temperature. - Briefly

warming the solution may redissolve the

precipitate, but be aware that it may re-form

upon cooling.

Interaction with other components: A component

added after the trehalose may have caused it to

precipitate.

- Review the order of addition of your media

components. Try adding the trehalose at a

different stage of the preparation. - Perform a

small-scale test to identify which component is

causing the precipitation.

Phase separation: In very complex mixtures,

especially with high concentrations of other

solutes, trehalose can sometimes phase

separate.

- This is a complex phenomenon. Consider

consulting literature specific to your formulation

or reducing the concentration of one or more

components.

Quantitative Data on Solubility
Solvent Temperature Solubility

Molar Concentration

(approx.)

Water 20°C 68.9 g / 100 g water 1.82 M

Water Not Specified 50 mg/mL 0.13 M

Water Not Specified 100 mg/mL 0.26 M

Water Not Specified
150 mg/mL (with

sonication)
0.40 M

PBS (pH 7.2) Not Specified 50 mg/mL 0.13 M

DMSO Not Specified 75 mg/mL 0.20 M
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Note: The solubility in complex media like DMEM/F-12 will generally be lower than in pure

water and is highly dependent on the specific formulation of the medium and the presence of

supplements like serum.

Experimental Protocols
Protocol for Preparing a High-Concentration (1M) D(+)-
Trehalose Dihydrate Stock Solution in Water
Materials:

D(+)-Trehalose Dihydrate (MW: 378.33 g/mol )

High-purity water (e.g., Milli-Q or equivalent)

Sterile magnetic stir bar and stir plate

Sterile graduated cylinder or volumetric flask

Sterile 0.22 µm filter unit

Procedure:

Weigh out 37.83 g of D(+)-Trehalose Dihydrate for every 100 mL of final solution volume.

In a sterile container, add approximately 80% of the final volume of high-purity water.

Place the sterile magnetic stir bar in the container and place it on a stir plate.

Slowly add the weighed D(+)-Trehalose Dihydrate to the water while stirring.

Continue stirring until the trehalose is completely dissolved. Gentle warming (up to 37°C) can

be applied to expedite dissolution.

Once dissolved, bring the solution to the final volume with high-purity water.

Sterilize the solution by passing it through a 0.22 µm filter into a sterile storage container.

Store the solution at room temperature or as required for your experiment.
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Caption: Experimental workflow for preparing and troubleshooting D(+)-Trehalose dihydrate
solutions in complex media.
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Factors Affecting Solubility

Consequences of Poor Solubility
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Caption: Logical relationships illustrating factors that influence D(+)-Trehalose dihydrate
solubility and the consequences of solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. himedialabs.com [himedialabs.com]

2. himedialabs.com [himedialabs.com]

3. researchgate.net [researchgate.net]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13706689?utm_src=pdf-body-img
https://www.benchchem.com/product/b13706689?utm_src=pdf-body
https://www.benchchem.com/product/b13706689?utm_src=pdf-custom-synthesis
https://www.himedialabs.com/media/TD/TC177M.pdf
https://www.himedialabs.com/media/TD/TC177.pdf
https://www.researchgate.net/publication/231629765_aa-TrehaloseWater_Solutions_5_Hydration_and_Viscosity_in_Dilute_and_Semidilute_Disaccharide_Solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13706689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Technical Support Center: D(+)-Trehalose Dihydrate
Solubility in Complex Media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13706689#addressing-issues-with-d-trehalose-
dihydrate-solubility-in-complex-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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